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Compound of Interest

Compound Name: m-PEG4-propargyl

Cat. No.: B610258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing m-PEG4-propargyl for the

development of advanced hydrogels. The protocols detailed herein leverage the efficiency and

specificity of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click

chemistry," to form stable, biocompatible hydrogel networks.[1][2][3] This method allows for

rapid gelation under mild, aqueous conditions, making it highly suitable for applications in drug

delivery, tissue engineering, and 3D cell culture.[4]

The fundamental principle involves reacting the terminal alkyne group of m-PEG4-propargyl
with a multi-functional azide-containing crosslinker. By tuning the concentration and molecular

weight of the PEG precursors, the physical properties of the resulting hydrogel, such as

mechanical stiffness and swelling ratio, can be precisely controlled.[5][6]

Core Applications
Controlled Drug Delivery: The porous network of the hydrogel can encapsulate therapeutic

agents, allowing for their sustained release. The release kinetics can be modulated by

adjusting the crosslinking density.[7][8]

Tissue Engineering Scaffolds: The biocompatible nature of PEG hydrogels makes them

excellent mimics of the native extracellular matrix (ECM), providing a supportive environment

for cell adhesion, proliferation, and differentiation.[4]
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3D Cell Culture: The gentle and rapid gelation process enables the encapsulation of living

cells within a three-dimensional matrix, offering a more physiologically relevant environment

for cell-based studies compared to traditional 2D cultures.[1]

Chemical Reaction Pathway
The hydrogel network is formed by the CuAAC reaction, which creates a stable triazole linkage

between the propargyl (alkyne) group of m-PEG4-propargyl and the azide groups of a

crosslinker, such as Azide-PEG-Azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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